Cas no 1228946-87-9 (2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1228946-87-9
• MF: C₁₂H₁₅BClNO₄
• MW: 283.515802621841
• CID: 2133729
• Update Time: 2025-06-07

2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• RBHDMUPKPCEZAZ-UHFFFAOYSA-N
• 2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H15BClNO4/c1-11(2)12(3,4)19-13(18-11)8-5-9(14)7-10(6-8)15(16)17/h5-7H,1-4H3
• InChI Key： RBHDMUPKPCEZAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 355
• Topological Polar Surface Area: 64.3

Additional information on 2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1228946-87-9)

2-(3-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1228946-87-9) is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules.

The structural features of this compound make it particularly valuable in modern chemical synthesis. The presence of a boryl group attached to a tetramethyl-substituted dioxaborolane core enhances its stability and reactivity, making it an excellent candidate for various organic transformations. Specifically, the 3-chloro-5-nitrophenyl substituent introduces both electron-withdrawing and electron-donating effects, which can be strategically exploited in designing molecules with tailored electronic properties.

In recent years, there has been a surge in research focused on the development of novel boron-containing compounds for pharmaceutical applications. The boryl group in 2-(3-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly noteworthy because it can participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern synthetic organic chemistry and has been extensively used in the construction of biaryl structures found in numerous pharmacologically active compounds.

The utility of this compound has been demonstrated in several cutting-edge research studies. For instance, researchers have leveraged its reactivity to synthesize complex heterocyclic frameworks that exhibit promising biological activities. These studies often highlight the compound's role as a key intermediate in the preparation of molecules with potential therapeutic value. The ability to introduce diverse functional groups while maintaining the integrity of the boryl moiety makes this compound an indispensable tool for medicinal chemists.

One particularly intriguing application of 2-(3-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its use in the development of novel materials with unique electronic properties. The nitro group present in the phenyl ring can be reduced to an amine under controlled conditions, leading to the formation of new molecular architectures. These modifications have been explored in the context of organic semiconductors and catalysts, where precise control over molecular structure is crucial for optimizing performance.

The tetramethyl-substituted dioxaborolane core further enhances the compound's appeal by providing steric hindrance that can influence reaction outcomes. This feature is particularly useful in minimizing unwanted side reactions during synthetic processes. Additionally, the stability of the boryl group under various reaction conditions makes it an ideal choice for multi-step syntheses that require harsh reagents or prolonged reaction times.

In conclusion, 2-(3-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1228946-87-9) represents a significant advancement in organoboron chemistry. Its unique structural features and versatile reactivity have positioned it as a cornerstone material in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly pivotal role in shaping the future of synthetic chemistry and pharmaceutical development.